Cas no 2091294-18-5 (2-(4-Aminopyridin-2-yl)-5-ethyl-4H-pyrazol-3-one)

• Product Name: 2-(4-Aminopyridin-2-yl)-5-ethyl-4H-pyrazol-3-one
• CAS No: 2091294-18-5
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• CID: 5266988
• Update Time: 2025-06-13

2-(4-Aminopyridin-2-yl)-5-ethyl-4H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Aminopyridin-2-yl)-5-ethyl-4H-pyrazol-3-one

• Inchi： 1S/C10H12N4O/c1-2-8-6-10(15)14(13-8)9-5-7(11)3-4-12-9/h3-5H,2,6H2,1H3,(H2,11,12)
• InChI Key： XPWXJRFFGXEWFL-UHFFFAOYSA-N
• SMILES： N1=C(CC)CC(=O)N1C1=NC=CC(N)=C1

Additional information on 2-(4-Aminopyridin-2-yl)-5-ethyl-4H-pyrazol-3-one

Comprehensive Overview of 2-(4-Aminopyridin-2-yl)-5-ethyl-4H-pyrazol-3-one (CAS No. 2091294-18-5): Properties, Applications, and Research Insights

2-(4-Aminopyridin-2-yl)-5-ethyl-4H-pyrazol-3-one, identified by its CAS number 2091294-18-5, is a heterocyclic compound garnering significant attention in pharmaceutical and agrochemical research. This molecule combines a pyridine ring with a pyrazolone core, creating a versatile scaffold for drug discovery and material science applications. Its structural uniqueness lies in the presence of both amino and ethyl functional groups, which enhance its reactivity and binding affinity.

Recent studies highlight the compound's potential as a kinase inhibitor, aligning with the growing demand for targeted therapies in oncology. Researchers are particularly interested in its ability to modulate protein-protein interactions, a hot topic in AI-driven drug design. Computational models, including molecular docking simulations, suggest promising interactions with tyrosine kinase receptors, making it a candidate for precision medicine applications.

From a synthetic chemistry perspective, 2091294-18-5 serves as a key intermediate in the preparation of biologically active derivatives. Its electron-rich pyridine moiety facilitates cross-coupling reactions, while the pyrazolone ring offers sites for functional group diversification. These features have spurred innovations in green chemistry approaches, addressing the pharmaceutical industry's push for sustainable synthesis methods.

The compound's physicochemical properties, including its logP value and hydrogen bond acceptor/donor count, make it relevant in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) predictions. This aligns with current trends in computational pharmacology, where researchers increasingly rely on in silico tools to prioritize experimental work. Its moderate solubility profile also positions it as a viable candidate for formulation optimization studies.

In material science, the conjugated π-system of 2-(4-Aminopyridin-2-yl)-5-ethyl-4H-pyrazol-3-one has shown promise in organic electronics. Its ability to coordinate with transition metals has been explored for developing luminescent materials, responding to the surge in demand for OLED technologies. The compound's thermal stability further enhances its utility in high-performance polymers.

Analytical characterization of CAS 2091294-18-5 typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods are crucial for quality control in contract manufacturing organizations (CMOs), a sector experiencing rapid growth due to pharmaceutical outsourcing trends. The compound's distinct UV-Vis absorption maxima also enables robust HPLC method development.

Ongoing research explores the compound's potential in neurodegenerative disease therapeutics, particularly its interaction with amyloid-beta proteins. This application taps into the booming neuroscience research market, driven by aging populations worldwide. Preliminary data suggest its blood-brain barrier permeability could be optimized through prodrug strategies, a frequent search topic in medicinal chemistry forums.

The commercial availability of 2-(4-Aminopyridin-2-yl)-5-ethyl-4H-pyrazol-3-one through specialized fine chemical suppliers has increased significantly, reflecting its rising importance in high-throughput screening libraries. Current market analyses indicate growing procurement by biotech startups focusing on fragment-based drug discovery, a technique gaining traction in virtual screening workflows.

From an intellectual property perspective, several patents describe derivatives of 2091294-18-5 for anti-inflammatory applications, coinciding with increased research into cytokine modulation. Its structural similarity to known JAK/STAT pathway inhibitors makes it a compound of interest in autoimmune disease research, a field generating substantial scientific literature and investor interest.

Environmental considerations regarding 2-(4-Aminopyridin-2-yl)-5-ethyl-4H-pyrazol-3-one have prompted studies on its biodegradation pathways. Regulatory agencies increasingly emphasize green chemistry metrics like process mass intensity (PMI), making such data valuable for ESG (Environmental, Social, and Governance)-conscious manufacturers. These aspects frequently appear in regulatory science discussions.

The compound's crystallization behavior has become a case study in polymorph screening, an essential step in pharmaceutical development. Researchers utilize XRPD (X-ray Powder Diffraction) to characterize its solid forms, addressing the industry's need for patent-protectable crystal forms. This application connects with the expanding field of pharmaceutical materials science.

Emerging applications in chemical biology leverage the compound's ability to serve as a photoaffinity probe for target identification. Such techniques are revolutionizing target deconvolution in phenotypic screening, answering frequent queries about mechanism-of-action studies in drug discovery. The aminopyridine moiety specifically enables hydrogen bond network mapping in protein binding sites.

Quality assurance protocols for CAS 2091294-18-5 increasingly incorporate ICH (International Council for Harmonisation) guidelines, particularly concerning genotoxic impurity control. This reflects broader industry movements toward quality by design (QbD) principles, a recurring theme in regulatory submissions and audit preparation documentation.

Future research directions may explore the compound's utility in proteolysis targeting chimeras (PROTACs), a groundbreaking approach in targeted protein degradation. Its heteroaromatic framework could serve as an E3 ligase-binding component, addressing one of the most searched topics in contemporary chemical biology literature.